3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione

• IUPAC Name: 3-[(1-hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C13H21N3OS2/c17-13(6-2-1-3-7-13)10-16-12(18)19-11(14-16)15-8-4-5-9-15/h17H,1-10H2
• InChI Key: KVSSAZWACZQBGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN2C(=S)SC(=N2)N3CCCC3)O
• Molecular Formula: C13H21N3OS2
• Molecular Weight: 299.5 g/mol

Description

3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione is a chemical compound that has gained attention in scientific research due to its potential medicinal properties. This compound is known for its ability to act on the central nervous system and has been studied for its effects on various neurological conditions.

Mechanism of Action

The exact mechanism of action of 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione has a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and acetylcholine, which are important in regulating mood, memory, and movement.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione in lab experiments is its ability to act on the central nervous system, which makes it useful for studying neurological conditions. However, one limitation is that the compound is difficult to synthesize and is not readily available.

Future Directions

There are several future directions for research on 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione. One direction is to investigate its potential for treating other neurological conditions, such as multiple sclerosis and Huntington's disease. Another direction is to explore its potential as a treatment for addiction and substance abuse disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on the central nervous system.
In conclusion, 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione is a complex chemical compound that has potential medicinal properties. Its ability to act on the central nervous system has made it a topic of interest in scientific research, particularly in the study of neurological conditions. While there is still much to be learned about this compound, its potential for treating a variety of conditions makes it a promising area of research for the future.

Synthesis Methods

The synthesis of 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione is a complex process that involves several steps. One commonly used method involves the reaction of 2-aminothiadiazole with cyclohexylmethyl bromide, followed by the addition of pyrrolidine and sodium hydride.

Scientific Research Applications

The potential medicinal properties of 3-[(1-Hydroxycyclohexyl)methyl]-5-pyrrolidin-1-yl-1,3,4-thiadiazole-2-thione have been the focus of numerous scientific studies. This compound has been studied for its effects on conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.